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Compound of Interest

Compound Name: 1,4-Dichloro-2-butyne

Cat. No.: B041282

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the core physicochemical properties of
1,4-Dichloro-2-butyne, a significant intermediate in organic synthesis.

Core Properties and Molecular Formula

1,4-Dichloro-2-butyne is a chemical compound with the molecular formula CaHaCl2.[1][2][3][4]
It is recognized for its utility as a versatile building block in the synthesis of complex organic
molecules, including pharmaceuticals and agrochemicals.[1][2] The compound typically
presents as a colorless to slightly yellow liquid.[1] Its structure features a butyne backbone with
chlorine atoms attached to the first and fourth carbon atoms.

Quantitative Physicochemical Data

The key quantitative properties of 1,4-Dichloro-2-butyne are summarized in the table below
for ease of reference and comparison.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b041282?utm_src=pdf-interest
https://www.benchchem.com/product/b041282?utm_src=pdf-body
https://www.benchchem.com/product/b041282?utm_src=pdf-body
https://www.chemimpex.com/products/37084
https://www.usbio.net/biochemicals/158766/14Dichloro2butyne
https://webbook.nist.gov/cgi/cbook.cgi?ID=821-10-3
http://www.vsnchem.com/products/finechemicalintermediates/others/30811.shtml
https://www.chemimpex.com/products/37084
https://www.usbio.net/biochemicals/158766/14Dichloro2butyne
https://www.chemimpex.com/products/37084
https://www.benchchem.com/product/b041282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CaHaCl2[1][2][3][4]

Molecular Weight 122.98 g/mol [1][2][4]

CAS Registry Number 821-10-3[1][2][3]

Density 1.258 g/mL][1]

Boiling Point 165 - 168 °CJ[1]

Refractive Index n20/D 1.505[1]

Linear Formula CICH2C=CCH:CI

SMILES String Clcc#cccl

InChl Key RCHDLEVSZBOHOS-UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 1,4-Dichloro-2-butyne are
specific to the objectives of a given research endeavor. Standard analytical methods for
characterization include Gas Chromatography (GC) to determine purity, as well as Infrared (IR)
Spectroscopy and Mass Spectrometry for structural elucidation.[3] For specific applications,
such as its use in the synthesis of 1,4-disubstituted 1,2,3-triazoles or antitumor agents, detailed
methodologies would be found in relevant peer-reviewed literature.[2]

Molecular Structure Visualization

The following diagram illustrates the chemical structure of 1,4-Dichloro-2-butyne, highlighting
the arrangement of atoms and the central triple bond.

Caption: Molecular structure of 1,4-Dichloro-2-butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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